Cas no 2138025-71-3 (tert-butyl N-(2-ethyl-1H-imidazol-4-yl)carbamate)

Tert-butyl N-(2-ethyl-1H-imidazol-4-yl)carbamate is a protected derivative of 2-ethyl-1H-imidazole-4-carboxylic acid, commonly used as an intermediate in organic synthesis and pharmaceutical research. The tert-butyloxycarbonyl (Boc) group provides stability under basic and nucleophilic conditions while allowing selective deprotection under acidic conditions, making it valuable for peptide and heterocyclic compound synthesis. Its imidazole core offers coordination properties, useful in metal-catalyzed reactions. The ethyl substituent enhances lipophilicity, influencing solubility and reactivity. This compound is particularly advantageous in multi-step syntheses requiring orthogonal protection strategies. Proper handling under inert conditions is recommended due to potential sensitivity to moisture and strong acids.

tert-butyl N-(2-ethyl-1H-imidazol-4-yl)carbamate structure

2138025-71-3 structure

Product Name:tert-butyl N-(2-ethyl-1H-imidazol-4-yl)carbamate

CAS No:2138025-71-3

MF:C₁₀H₁₇N₃O₂

MW:211.260882139206

CID:5885381

PubChem ID:165470674

Update Time:2025-06-08

tert-butyl N-(2-ethyl-1H-imidazol-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-(2-ethyl-1H-imidazol-4-yl)carbamate
- 2138025-71-3
- EN300-1084850
- Inchi： 1S/C10H17N3O2/c1-5-7-11-6-8(12-7)13-9(14)15-10(2,3)4/h6H,5H2,1-4H3,(H,11,12)(H,13,14)
- InChI Key： JAVGKNQBEKRTOW-UHFFFAOYSA-N
- SMILES： O(C(NC1=CN=C(CC)N1)=O)C(C)(C)C

Computed Properties

Exact Mass: 211.132076794g/mol
Monoisotopic Mass: 211.132076794g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 67Å²

tert-butyl N-(2-ethyl-1H-imidazol-4-yl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1084850-0.05g	tert-butyl N-(2-ethyl-1H-imidazol-4-yl)carbamate	2138025-71-3	95%	0.05g	$575.0	2023-10-27
Enamine	EN300-1084850-0.1g	tert-butyl N-(2-ethyl-1H-imidazol-4-yl)carbamate	2138025-71-3	95%	0.1g	$603.0	2023-10-27
Enamine	EN300-1084850-0.25g	tert-butyl N-(2-ethyl-1H-imidazol-4-yl)carbamate	2138025-71-3	95%	0.25g	$630.0	2023-10-27
Enamine	EN300-1084850-0.5g	tert-butyl N-(2-ethyl-1H-imidazol-4-yl)carbamate	2138025-71-3	95%	0.5g	$658.0	2023-10-27
Enamine	EN300-1084850-1.0g	tert-butyl N-(2-ethyl-1H-imidazol-4-yl)carbamate	2138025-71-3		1g	$971.0	2023-06-10
Enamine	EN300-1084850-2.5g	tert-butyl N-(2-ethyl-1H-imidazol-4-yl)carbamate	2138025-71-3	95%	2.5g	$1343.0	2023-10-27
Enamine	EN300-1084850-5.0g	tert-butyl N-(2-ethyl-1H-imidazol-4-yl)carbamate	2138025-71-3		5g	$2816.0	2023-06-10
Enamine	EN300-1084850-10.0g	tert-butyl N-(2-ethyl-1H-imidazol-4-yl)carbamate	2138025-71-3		10g	$4176.0	2023-06-10
Enamine	EN300-1084850-1g	tert-butyl N-(2-ethyl-1H-imidazol-4-yl)carbamate	2138025-71-3	95%	1g	$685.0	2023-10-27
Enamine	EN300-1084850-5g	tert-butyl N-(2-ethyl-1H-imidazol-4-yl)carbamate	2138025-71-3	95%	5g	$1987.0	2023-10-27